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Compound of Interest

Compound Name: LY2940094 tartrate

Cat. No.: B15623468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

LY2940094 tartrate, a potent nociceptin receptor (NOP) antagonist. Given the absence of a

publicly available, specific Safety Data Sheet (SDS) for LY2940094 tartrate, this document is

based on best practices for handling new, potent pharmaceutical compounds in a research

environment. A thorough risk assessment should be conducted by qualified personnel before

commencing any work.[1][2][3][4][5]

Pre-Handling Risk Assessment
Before handling LY2940094 tartrate, a comprehensive risk assessment is mandatory.[1][2][3]

[4][5] This should evaluate the compound's physical and chemical properties, potential

hazards, and the specific procedures to be performed. As LY2940094 tartrate is a potent NOP

receptor antagonist, its biological activity should be a primary consideration in the risk

assessment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The required level of PPE

depends on the quantity of the compound being handled, its physical form (e.g., solid powder,

solution), and the specific laboratory procedure.

Table 1: Recommended Personal Protective Equipment for Handling LY2940094 Tartrate
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a supplied-air respirator.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double-

gloving (e.g., two pairs of nitrile

gloves).- Disposable sleeves.-

Safety glasses or goggles (if

not using a full-face respirator).

[6]

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection and double gloving

provide enhanced protection

against contamination.[6]

Solution Preparation

- Certified chemical fume hood

or other ventilated enclosure.-

Lab coat.- Safety glasses with

side shields or chemical splash

goggles.- Single pair of

chemical-resistant gloves (e.g.,

nitrile).[6][7][8][9]

Reduced risk of aerosolization

compared to handling

powders, but there is a

potential for splashes and

spills.[6]

General Laboratory Operations

(with dilute solutions)

- Lab coat.- Safety glasses

with side shields.- Chemical-

resistant gloves (e.g., nitrile).

[7][8][9]

Standard laboratory practice to

protect against incidental

contact.

Experimental Protocols: Step-by-Step Handling
Procedures
3.1. Preparation

Review Safety Information: Before beginning any work, thoroughly review this guide and any

other available safety information.[2]

Prepare Work Area: Ensure that the chemical fume hood is certified and functioning

correctly. Decontaminate the work surfaces and have a spill kit readily accessible.[6]
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Don Appropriate PPE: Select and put on the appropriate PPE as outlined in Table 1, based

on the planned activity.[6]

3.2. Handling

Weighing and Aliquoting: When handling the solid form of LY2940094 tartrate, conduct all

weighing and aliquoting within a certified chemical fume hood or a powder containment hood

to minimize the risk of inhalation.[6]

Solution Preparation: Prepare solutions within a chemical fume hood. Add the solvent to the

solid compound slowly to avoid splashing.

Experimental Use: When using solutions of LY2940094 tartrate, handle them with care to

prevent spills and splashes.

3.3. Post-Handling

Decontamination: After handling, decontaminate all equipment and work surfaces with an

appropriate cleaning solution.[10]

Doffing PPE: Remove PPE in the correct sequence to avoid cross-contamination.

Waste Segregation: Collect all contaminated materials, including disposable PPE, in

designated, sealed hazardous waste containers.[6]

Disposal Plan
Proper disposal of LY2940094 tartrate and associated waste is crucial to protect human health

and the environment.[11]

Table 2: Disposal Guidelines for LY2940094 Tartrate Waste
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Waste Type Disposal Procedure Rationale

Unused Solid Compound

- Collect in a clearly labeled,

sealed container.- Dispose of

through a certified hazardous

waste vendor.[12]

Prevents environmental

contamination and ensures

compliance with regulations.

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.[6]

Minimizes handling of

contaminated items and

ensures proper disposal.[6]

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully remove to avoid

self-contamination.- Place in a

sealed bag or container

labeled as hazardous waste.[6]

Prevents exposure to residual

compound on PPE.

Aqueous Waste Solutions

- Collect in a designated,

sealed, and clearly labeled

hazardous waste container.-

Do not dispose of down the

drain.

Prevents the release of the

potent compound into the

water system.[11]

All waste disposal must comply with local, state, and federal regulations.[11][13][14]

Emergency Procedures
Spill:

Evacuate the immediate area.

Alert others and your supervisor.

If trained and equipped, clean the spill using an appropriate spill kit, wearing the

recommended PPE for handling the solid compound.

Collect all spill cleanup materials in a sealed hazardous waste container.
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Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.

Inhalation: Move to fresh air immediately.

Ingestion: Wash out the mouth with water.

In all cases of exposure, seek immediate medical attention and provide details of the

compound.

Visual Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling LY2940094 Tartrate

1. Conduct Risk Assessment
(Evaluate Hazards and Procedures)

2. Select Appropriate PPE
(Based on Risk Assessment and Task)

High-Containment PPE
(PAPR, Double Gloves, etc.)

Handling Solid

Standard Lab PPE
(Fume Hood, Goggles, Gloves)

Handling Solution

3. Prepare Workspace
(Certified Fume Hood, Spill Kit)

4a. Handle Solid Compound
(Weighing, Aliquoting)

If applicable

4b. Handle Solution
(Preparation, Use)

If applicable

5. Decontaminate
(Equipment and Surfaces)

6. Segregate and Dispose of Waste
(Solid, Liquid, PPE)

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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